Cas no 90833-20-8 (2,3-Diphenylquinoxaline-5-carboxylic acid)

• Product Name: 2,3-Diphenylquinoxaline-5-carboxylic acid
• CAS No: 90833-20-8
• MF: C₂₁H₁₄N₂O₂
• MW: 326.348064899445
• MDL: MFCD06245383
• CID: 811936
• PubChem ID: 2771684
• Update Time: 2025-06-08

2,3-Diphenylquinoxaline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Quinoxalinecarboxylicacid, 2,3-diphenyl-
• 2,3-DIPHENYL-QUINOXALINE-5-CARBOXYLIC ACID
• 2,3-Diphenylquinoxaline-5-carboxylic acid
• 2,3-diphenyl-5-quinoxalinecarboxylic acid
• 5-Quinoxalinecarboxylicacid,2,3-diphenyl
• AKOS005254229
• 90833-20-8
• DTXSID00378019
• MFCD06245383

• MDL： MFCD06245383
• Inchi： 1S/C21H14N2O2/c24-21(25)16-12-7-13-17-20(16)23-19(15-10-5-2-6-11-15)18(22-17)14-8-3-1-4-9-14/h1-13H,(H,24,25)
• InChI Key： HGAMBOCHRTYBBO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 326.10600
• Monoisotopic Mass: 178.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.289g/cm3
• Boiling Point: 516.4ºC at 760 mmHg
• Flash Point: 266.1ºC
• Refractive Index: 1.686
• PSA: 63.08000
• LogP: 4.66200

2,3-Diphenylquinoxaline-5-carboxylic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-Diphenylquinoxaline-5-carboxylic acid

2,3-Diphenylquinoxaline-5-carboxylic Acid (CAS No. 90833-20-8): A Comprehensive Overview

2,3-Diphenylquinoxaline-5-carboxylic acid (CAS No. 90833-20-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of 2,3-diphenylquinoxaline-5-carboxylic acid is C₁₈H₁₂N₂O₂, and it has a molecular weight of 296.30 g/mol. The compound features a quinoxaline core with two phenyl groups attached at the 2 and 3 positions, and a carboxylic acid group at the 5 position. This unique arrangement of functional groups imparts the molecule with distinct chemical and physical properties, making it a valuable building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2,3-diphenylquinoxaline-5-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate various signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 2,3-diphenylquinoxaline-5-carboxylic acid has also found utility in materials science. The quinoxaline core is known for its excellent photophysical properties, making it a promising candidate for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Research published in the Journal of Materials Chemistry C has shown that compounds derived from 2,3-diphenylquinoxaline-5-carboxylic acid exhibit high photoluminescence quantum yields and excellent thermal stability, which are crucial for their performance in OLEDs.

The synthesis of 2,3-diphenylquinoxaline-5-carboxylic acid typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of o-phenylenediamine with benzoyl chloride to form the quinoxaline core, followed by subsequent functionalization steps to introduce the carboxylic acid group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as using microwave-assisted synthesis and green solvents.

In terms of safety and handling, while 2,3-diphenylquinoxaline-5-carboxylic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 2,3-diphenylquinoxaline-5-carboxylic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and expand its range of applications. For example, efforts are being made to develop more potent anti-inflammatory agents based on this scaffold by introducing additional functional groups or modifying the existing ones. Additionally, there is growing interest in exploring the use of this compound in sustainable materials science applications, such as biodegradable polymers and eco-friendly coatings.

In conclusion, 2,3-diphenylquinoxaline-5-carboxylic acid (CAS No. 90833-20-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.